Cas no 135070-68-7 ([1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl-)
135070-68-7 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl-
CAS No:135070-68-7
MF:C14H11ClO2
MW:246.688943147659
CID:1237616
Update Time:2024-08-03
[1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl-
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- Inchi: 1S/C14H11ClO2/c1-9-2-4-10(5-3-9)12-7-6-11(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key: DUOORCZINRRBOP-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)=CC=C(Cl)C=C1C(O)=O
Computed Properties
- Exact Mass: 246.04483
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 375.2±27.0 °C(Predicted)
- PSA: 37.3
- pka: 3.56±0.36(Predicted)
[1,1'-Biphenyl]-2-carboxylic acid, 4-chloro-4'-methyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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